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Compound of Interest

Compound Name: MX107

Cat. No.: B609371 Get Quote

Disclaimer: The following information has been compiled based on available safety data for a

compound identified as [(7R,8S)-cis-7,8-epoxy-2-methyleicosane] and hypothesized biological

activities for a molecule of this class. "MX107" is not a universally recognized compound, and

researchers should verify the specific properties of their substance.

Introduction
MX107 is a cis-epoxy-methyleicosane derivative. Molecules of this class, known as

epoxyeicosanoids, are lipid signaling molecules that can have a range of biological effects,

including anti-inflammatory and analgesic properties. They are typically metabolized from

polyunsaturated fatty acids by cytochrome P450 enzymes. This document provides guidelines

for the safe handling, storage, and use of MX107 in a research setting, along with example

protocols for investigating its biological activity.

Chemical and Physical Properties
Property Value

Formula C21H42O

Molecular Weight 310.56 g/mol [1]

Chemical Name [(7R,8S)-cis-7,8-epoxy-2-methyleicosane][1]

Appearance Combustible liquid[1]

CAS Number Not available[1]
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Safety and Handling Precautions
MX107 is considered hazardous and should be handled with care in a laboratory setting.

3.1. Hazard Identification

Eye Contact: Irritant.[1]

Skin Contact: Irritant.[1]

Inhalation: Irritant.[1]

Ingestion: Hazardous.[1]

3.2. Personal Protective Equipment (PPE)

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

3.3. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[1]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open. Remove contact lenses if present and easy to do.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

3.4. Fire Fighting Measures
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Extinguishing Media: Use "alcohol" foam, dry chemical, or CO2 for small fires. For large fires,

use large quantities of water spray or mist.[1]

Specific Hazards: Combustible liquid that can emit toxic fumes under fire conditions.[1]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[1]

3.5. Accidental Release

Evacuate the area.

Wear appropriate PPE, including a respirator.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Biological Activity and Mechanism of Action
(Hypothesized)
Epoxyeicosanoids are known to exert anti-inflammatory effects by inhibiting soluble epoxide

hydrolase (sEH), the enzyme responsible for their degradation. By inhibiting sEH, MX107 could

potentiate the effects of endogenous anti-inflammatory epoxy-fatty acids.
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Caption: Hypothesized signaling pathway for MX107.

Experimental Protocols
6.1. Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of MX107.
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Workflow:

Seed Cells Treat with MX107 Incubate Add MTT Reagent Solubilize Formazan Read Absorbance

Click to download full resolution via product page

Caption: Workflow for the MTT cell viability assay.

Methodology:

Seed cells (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 1 x 10^4

cells/well and allow them to adhere overnight.

Prepare serial dilutions of MX107 in a suitable solvent (e.g., DMSO) and then dilute in cell

culture medium.

Remove the old medium from the cells and replace it with the medium containing different

concentrations of MX107. Include a vehicle control (DMSO).

Incubate the plate for 24-48 hours.

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Concentration of MX107 (µM) Cell Viability (%)

0 (Vehicle) 100

1 98.5

10 95.2

50 88.7

100 75.4

6.2. Anti-inflammatory Activity (Nitric Oxide Assay)

This protocol measures the ability of MX107 to inhibit nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

Seed RAW 264.7 cells in a 96-well plate at 1 x 10^5 cells/well and allow them to adhere

overnight.

Pre-treat the cells with various concentrations of MX107 for 1 hour.

Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and

a positive control (LPS alone).

After incubation, collect 50 µL of the cell supernatant from each well.

Add 50 µL of Griess reagent to each supernatant sample.

Incubate for 10 minutes at room temperature.

Measure the absorbance at 540 nm. A standard curve with known concentrations of sodium

nitrite should be prepared to quantify NO production.
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Treatment NO Production (µM)

Control 2.1

LPS (1 µg/mL) 35.8

LPS + MX107 (1 µM) 28.3

LPS + MX107 (10 µM) 15.6

LPS + MX107 (50 µM) 8.9

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

This document is intended as a guide and does not replace a formal risk assessment. Always

consult the most up-to-date Safety Data Sheet for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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